![molecular formula C9H8N6S B6199366 2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine CAS No. 876888-34-5](/img/no-structure.png)
2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine
Overview
Description
2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine (2-ETTTP) is a heterocyclic compound composed of two nitrogen and four sulfur atoms. It is a colorless solid with a molecular weight of 211.3 g/mol and a melting point of 198-200°C. It is a highly reactive compound and has been used in a variety of scientific research applications.
Scientific Research Applications
2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various heterocyclic compounds, such as pyridines, pyrazines, and triazoles. It has also been used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of pharmaceuticals. In addition, it has been used in the synthesis of organic compounds, such as polyols, polyamines, and polysulfides.
Mechanism of Action
2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine acts as an electrophilic reagent and reacts with various nucleophiles, such as amines, amides, and alcohols. It reacts with the nucleophiles to form a new bond, which can then be used to synthesize various heterocyclic compounds.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of bacteria, fungi, and viruses. In addition, it has been found to have anti-inflammatory and analgesic effects and to be an inhibitor of the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine has several advantages for use in laboratory experiments. It is a highly reactive compound, which makes it ideal for synthesizing various heterocyclic compounds. It is also relatively inexpensive and has a wide range of applications. However, it is also a highly toxic compound and must be handled with care.
Future Directions
2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine has a wide range of potential future applications. It could be used to synthesize various pharmaceuticals, such as anti-cancer drugs, antibiotics, and anti-inflammatory drugs. It could also be used to synthesize polymers for use in various industrial applications. In addition, its anti-inflammatory and analgesic properties could be further explored for use in the treatment of various diseases. Finally, its ability to inhibit the growth of bacteria, fungi, and viruses could be further studied for use in the development of new antimicrobial agents.
Synthesis Methods
2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine can be synthesized through a five-step process. The first step involves the reaction of ethyl isocyanide with ethylenediamine to produce 3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl. The second step involves the reaction of the intermediate with ethylenediamine and sodium hydroxide to form the desired product. The third step involves the reaction of the product with anhydrous sodium sulfate and hydrochloric acid. The fourth step involves the addition of sodium acetate and the fifth step involves the addition of the desired amount of sodium hydroxide.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine' involves the synthesis of the triazole-thiadiazole intermediate, followed by its reaction with pyrazine to form the final product.", "Starting Materials": [ "Ethyl hydrazinecarbodithioate", "Hydrazine hydrate", "Ethyl bromoacetate", "Sodium azide", "Sulfuric acid", "Sodium nitrite", "Sodium thiosulfate", "Pyrazine" ], "Reaction": [ "Step 1: Synthesis of 3-ethyl-[1,2,4]triazole-5-thiol", "a. Ethyl hydrazinecarbodithioate is reacted with hydrazine hydrate in the presence of sulfuric acid to form ethyl 2-hydrazinocarbonylsulfanylacetate.", "b. The resulting compound is then reacted with sodium nitrite and sulfuric acid to form ethyl 2-diazo-2-(sulfanyl)acetate.", "c. Sodium azide is added to the reaction mixture to form 3-ethyl-[1,2,4]triazole-5-thiol.", "Step 2: Synthesis of 3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole", "a. 3-ethyl-[1,2,4]triazole-5-thiol is reacted with ethyl bromoacetate in the presence of sodium ethoxide to form ethyl 2-(3-ethyl-1,2,4-triazol-5-ylthio)acetate.", "b. The resulting compound is then reacted with sodium thiosulfate to form 3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.", "Step 3: Synthesis of 2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine", "a. 3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is reacted with pyrazine in the presence of a base such as potassium carbonate to form the final product, 2-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyrazine." ] } | |
| 876888-34-5 | |
Molecular Formula |
C9H8N6S |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
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